4-(4-Chlorophenyl)-6-[4-(propan-2-yl)phenyl]pyrimidin-2-amine

• IUPAC Name: 4-(4-chlorophenyl)-6-(4-propan-2-ylphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C19H18ClN3/c1-12(2)13-3-5-14(6-4-13)17-11-18(23-19(21)22-17)15-7-9-16(20)10-8-15/h3-12H,1-2H3,(H2,21,22,23)
• InChI Key: DGWXSBHCQFUMHT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=CC(=NC(=N2)N)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H18ClN3
• Molecular Weight: 323.8 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene. They have two nitrogen atoms at positions 1 and 3 in the ring. The presence of phenyl groups (aromatic rings) and a chloro group indicates that this compound might have interesting chemical properties and could be used in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyrimidine core, with phenyl groups and a chloro group attached at specific positions. The exact structure would depend on the positions of these substituents on the pyrimidine ring.

Chemical Reactions Analysis

As a pyrimidine derivative, this compound could participate in a variety of chemical reactions. The presence of phenyl groups might make it a participant in electrophilic aromatic substitution reactions. The chloro group could potentially be replaced by other groups in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence its properties.

Scientific Research Applications

4-(4-Chlorophenyl)-6-[4-(propan-2-yl)phenyl]pyrimidin-2-amine has been used in a variety of scientific research applications. It has been used to study the effects of various compounds on the body, including hormones and neurotransmitters. This compound has also been used to study the effects of drugs on the brain, as well as to study the effects of various environmental toxins on the body. This compound has also been used in studies of cell signaling pathways, such as those involved in the regulation of gene expression and cell growth.

Mechanism of Action

Target of Action

The primary target of 4-(4-Chlorophenyl)-6-[4-(propan-2-yl)phenyl]pyrimidin-2-amine is the serine/threonine protein kinase PLK4 . PLK4 is a master regulator of centriole duplication, which is significant for maintaining genome integrity . Due to the detection of PLK4 overexpression in a variety of cancers, PLK4 has been identified as a candidate anticancer target .

Mode of Action

The compound interacts with PLK4, inhibiting its activity . This interaction disrupts the normal function of PLK4, leading to changes in centriole duplication and potentially inhibiting the growth of cancer cells .

Biochemical Pathways

The inhibition of PLK4 affects the centriole duplication pathway . This disruption can lead to downstream effects on cell division and growth, particularly in cancer cells where PLK4 is often overexpressed .

Pharmacokinetics

The compound has shown good plasma stability and liver microsomal stability . These properties suggest that the compound may have good bioavailability, although further studies would be needed to confirm this .

Result of Action

The inhibition of PLK4 by the compound can lead to a decrease in centriole duplication, potentially slowing the growth of cancer cells . In vitro studies have shown that the compound has excellent antiproliferative activity against breast cancer cells .

Advantages and Limitations for Lab Experiments

The use of 4-(4-Chlorophenyl)-6-[4-(propan-2-yl)phenyl]pyrimidin-2-amine in laboratory experiments has several advantages. It is easy to synthesize and can be used in a variety of experiments. It is also relatively safe, as it does not have any known toxic effects. However, there are some limitations to using this compound in laboratory experiments. It is not very soluble in water, which can make it difficult to use in some experiments. Additionally, the effects of this compound can vary depending on the dose and the experimental conditions.

Future Directions

There are many potential future directions for research using 4-(4-Chlorophenyl)-6-[4-(propan-2-yl)phenyl]pyrimidin-2-amine. It could be used to further study the effects of various compounds on the body, such as hormones and neurotransmitters. It could also be used to study the effects of environmental toxins on the body. Additionally, this compound could be used to study the effects of drugs on the brain, as well as to study the effects of various cell signaling pathways. Finally, this compound could be used to study the effects of various drugs on metabolism and other physiological processes.

Synthesis Methods

4-(4-Chlorophenyl)-6-[4-(propan-2-yl)phenyl]pyrimidin-2-amine can be synthesized from the reaction of 4-chlorophenyl isocyanate and 4-propylphenol. The reaction is carried out in an organic solvent such as dichloromethane, at a temperature of around 0-5⁰C. The reaction is catalyzed by a base, such as sodium hydroxide, and by adding an acid, such as acetic acid, the reaction can be stopped. After the reaction is complete, the product is purified by column chromatography, and then recrystallized from ethanol to obtain a pure sample.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with all chemicals, appropriate safety measures should be taken when handling it.